Cas no 139122-20-6 (4-2-(4-Methylphenyl)sulfonyloxyethyl-1,3-dihydroindol-2-one)
4-2-(4-Methylphenyl)sulfonyloxyethyl-1,3-dihydroindol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Oxoindolin-4-yl)ethyl 4-methylbenzenesulfonate
- 4-[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]-2-oxoindole
- Ropinirole Intermediate 6
- 4-[2'-[[(4-Methylphenyl)sulfonyl]oxy]ethyl]- 1,3-di- hydro -2H-Indol-2-one
- 4-[2-[[(4-Methylphenyl)sulfonyl]oxy]ethyl]-1,3-dihydro-2H-indole-2-one
- 4-[2-[[(4-Methylphenyl)sulfonyl]oxy]ethyl]-1,3-dihydroindol-2-one
- 4-[2'-[[(4-METHYLPHENYL)SULFONYL]OXY]ETHYL]-1,3-DIHYDRO-2H-INDOLE-2-ONE
- MFCD09952011
- J-514231
- 2-(2-Oxoindolin-4-yl)ethyl4-methylbenzenesulfonate
- SB64173
- FT-0658533
- 2H-Indol-2-one, 1,3-dihydro-4-[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]-
- AKOS005258767
- J-007236
- DTXSID60435096
- 2-(2-OXO-1,3-DIHYDROINDOL-4-YL)ETHYL 4-METHYLBENZENESULFONATE
- AS-17438
- SCHEMBL5842590
- 2-(2-Oxo-2,3-dihydro-1H-indol-4-yl)ethyl 4-methylbenzene-1-sulfonate
- 139122-20-6
- A807487
- DB-063292
- 4-2-(4-Methylphenyl)sulfonyloxyethyl-1,3-dihydroindol-2-one
-
- MDL: MFCD09952011
- Inchi: 1S/C17H17NO4S/c1-12-5-7-14(8-6-12)23(20,21)22-10-9-13-3-2-4-16-15(13)11-17(19)18-16/h2-8H,9-11H2,1H3,(H,18,19)
- InChI Key: OGFUVAXFYGBCAK-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCCC1=CC=CC2=C1CC(N2)=O
Computed Properties
- Exact Mass: 331.08800
- Monoisotopic Mass: 331.08782920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 519
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 80.8Ų
Experimental Properties
- Density: 1.311
- Melting Point: 125-127°C
- Boiling Point: 561.181°C at 760 mmHg
- Flash Point: 561.181 °C at 760 mmHg
- Refractive Index: 1.604
- PSA: 80.85000
- LogP: 3.65640
4-2-(4-Methylphenyl)sulfonyloxyethyl-1,3-dihydroindol-2-one Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition:Store long-term at 2-8°C
4-2-(4-Methylphenyl)sulfonyloxyethyl-1,3-dihydroindol-2-one Customs Data
- HS CODE:2933790090
- Customs Data:
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
4-2-(4-Methylphenyl)sulfonyloxyethyl-1,3-dihydroindol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019088762-5g |
2-(2-Oxoindolin-4-yl)ethyl 4-methylbenzenesulfonate |
139122-20-6 | 95% | 5g |
574.74 USD | 2021-06-17 | |
| Alichem | A019088762-10g |
2-(2-Oxoindolin-4-yl)ethyl 4-methylbenzenesulfonate |
139122-20-6 | 95% | 10g |
773.22 USD | 2021-06-17 | |
| Alichem | A019088762-25g |
2-(2-Oxoindolin-4-yl)ethyl 4-methylbenzenesulfonate |
139122-20-6 | 95% | 25g |
1,673.74 USD | 2021-06-17 | |
| Chemenu | CM148656-5g |
4-[2-[[(4-Methylphenyl)sulfonyl]oxy]ethyl]-1,3-dihydro-2H-indole-2-one |
139122-20-6 | 95% | 5g |
$497 | 2021-08-05 | |
| TRC | M325695-1g |
4-[2-[[(4-Methylphenyl)sulfonyl]oxy]ethyl]-1,3-dihydroindol-2-one |
139122-20-6 | 1g |
$ 155.00 | 2022-06-04 | ||
| TRC | M325695-10g |
4-[2-[[(4-Methylphenyl)sulfonyl]oxy]ethyl]-1,3-dihydroindol-2-one |
139122-20-6 | 10g |
$ 1230.00 | 2022-06-04 | ||
| abcr | AB336892-5 mg |
4-[2-[[(4-Methylphenyl)sulfonyl]oxy]ethyl]-2-oxoindole |
139122-20-6 | 5mg |
€126.60 | 2023-06-21 | ||
| abcr | AB336892-25 mg |
4-[2-[[(4-Methylphenyl)sulfonyl]oxy]ethyl]-2-oxoindole |
139122-20-6 | 25mg |
€337.20 | 2023-06-21 | ||
| Chemenu | CM148656-1g |
4-[2-[[(4-Methylphenyl)sulfonyl]oxy]ethyl]-1,3-dihydro-2H-indole-2-one |
139122-20-6 | 95% | 1g |
$*** | 2023-03-30 | |
| TRC | M325695-1000mg |
4-[2-[[(4-Methylphenyl)sulfonyl]oxy]ethyl]-1,3-dihydroindol-2-one |
139122-20-6 | 1g |
$190.00 | 2023-05-17 |
4-2-(4-Methylphenyl)sulfonyloxyethyl-1,3-dihydroindol-2-one Suppliers
4-2-(4-Methylphenyl)sulfonyloxyethyl-1,3-dihydroindol-2-one Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 4-2-(4-Methylphenyl)sulfonyloxyethyl-1,3-dihydroindol-2-one
Comprehensive Overview of 4-2-(4-Methylphenyl)sulfonyloxyethyl-1,3-dihydroindol-2-one (CAS No. 139122-20-6)
4-2-(4-Methylphenyl)sulfonyloxyethyl-1,3-dihydroindol-2-one, with the CAS number 139122-20-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonate esters, which are widely utilized in drug development due to their unique reactivity and potential therapeutic applications. The molecular structure features a dihydroindol-2-one core, a motif frequently explored for its bioactivity, coupled with a 4-methylphenylsulfonyloxyethyl side chain that enhances its solubility and stability.
In recent years, the demand for indole derivatives like 4-2-(4-Methylphenyl)sulfonyloxyethyl-1,3-dihydroindol-2-one has surged, driven by their role in targeting neurological disorders and inflammatory pathways. Researchers are particularly interested in its potential as a kinase inhibitor, a hot topic in oncology and autoimmune disease treatments. The compound's ability to modulate enzyme activity makes it a candidate for drug discovery projects, aligning with the growing focus on precision medicine.
The synthesis of CAS 139122-20-6 involves multi-step organic reactions, including sulfonylation and alkylation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its structural integrity, ensuring compliance with pharmaceutical standards. This rigorous quality control is essential for applications in preclinical studies, where consistency is paramount.
From an SEO perspective, users frequently search for terms like "indole-based therapeutics," "sulfonate ester applications," and "CAS 139122-20-6 supplier," reflecting the compound's commercial and academic relevance. Addressing these queries, this compound is available through specialized chemical suppliers catering to research institutions and biotech companies. Its storage requires protection from moisture and light, emphasizing the need for proper handling in laboratory settings.
Emerging trends in green chemistry have also sparked interest in optimizing the synthesis of 4-2-(4-Methylphenyl)sulfonyloxyethyl-1,3-dihydroindol-2-one to reduce environmental impact. Researchers are exploring catalytic methods and solvent-free reactions, aligning with global sustainability goals. This focus on eco-friendly processes resonates with industries prioritizing corporate social responsibility.
In summary, CAS 139122-20-6 represents a versatile building block in medicinal chemistry, with applications spanning drug design, molecular biology, and material science. Its combination of structural features and functional groups positions it as a valuable asset for future innovations, particularly in addressing unmet medical needs. As research progresses, this compound is poised to play a pivotal role in advancing targeted therapies and biomarker development.
139122-20-6 (4-2-(4-Methylphenyl)sulfonyloxyethyl-1,3-dihydroindol-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)